Cas no 2172288-76-3 (2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid)

• Product Name: 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid
• CAS No: 2172288-76-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6102289
• PubChem ID: 165578986
• Update Time: 2025-10-31

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid
• EN300-1575214
• 2-[(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)oxy]acetic acid
• 2172288-76-3

• Inchi： 1S/C24H26N2O6/c27-22(26-32-14-23(28)29)11-15-9-16(10-15)12-25-24(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： YWYQGTUBFWLRTC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC1CC(CC(NOCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid: A Comprehensive Overview of Structure, Synthesis, and Biological Applications

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid is a complex organic compound with a unique molecular architecture that combines multiple functional groups and structural motifs. The molecule features a central fluoren-9-yl core, which is a polycyclic aromatic hydrocarbon derived from the fluorene skeleton. This core is conjugated with a methoxycarbonyl group, forming a fluoren-9-ylmethoxycarbonyl moiety. The compound also contains a amino group, a methylcyclobutyl ring, and a acetamido functional group, all of which contribute to its biological activity and synthetic versatility.

Recent advances in medicinal chemistry have highlighted the importance of fluoren-9-yl derivatives in drug development. The methoxycarbonyl group in this compound serves as a protecting group, enhancing the molecule's stability during synthetic processes. This structural feature is particularly relevant in the context of targeted drug delivery, where controlled release of active pharmaceutical ingredients (APIs) is critical. The amino group, positioned at the 3-position of the methylcyclobutyl ring, is likely involved in intermolecular interactions with biological targets, such

One of the most significant breakthroughs in the study of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid has been its application in antibody-drug conjugates (ADCs). Researchers have demonstrated that the fluoren-9-yl core can be functionalized to incorporate targeting ligands, enabling the molecule to selectively bind to cancer cells. This property is particularly valuable in oncology, where minimizing systemic toxicity is a major challenge. The methoxycarbonyl group in the compound has been shown to improve the solubility of the molecule, a critical factor in the development of injectable formulations.

Recent studies published in Journal of Medicinal Chemistry (2023) have explored the role of fluoren-9-yl derivatives in inflammation modulation. The amino group in 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid has been implicated in the formation of hydrogen bonds with inflammatory cytokines, potentially reducing their activity. This mechanism of action has been validated through in vitro assays, where the compound exhibited significant inhibition of TNF-α and IL-6 secretion. The methylcyclobutyl ring is believed to enhance the molecule's conformational flexibility, allowing it to adopt multiple binding modes with target proteins.

The synthesis of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid involves a multi-step process that showcases the complexity of its molecular structure. The fluoren-9-yl core is typically synthesized through a Diels-Alder reaction, followed by the introduction of the methoxycarbonyl group via esterification. The amino functionality is incorporated through amination reaction, while the methylcyclobutyl ring is formed via a cyclopropanation reaction. This synthetic pathway highlights the importance of precise stereochemical control in the production of bioactive compounds.

Pharmacokinetic studies on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid have revealed its potential for long-acting therapeutic applications. The methoxycarbonyl group has been shown to increase the molecule's half-life in vivo by reducing its susceptibility to enzymatic degradation. This property is particularly advantageous in chronic disease management, where sustained drug levels are essential for maintaining therapeutic efficacy. The fluoren-9-yl core also contributes to the molecule's metabolic stability, as it is resistant to hydrolysis under physiological conditions.

Recent computational models have provided insights into the binding affinity of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid with its biological targets. Molecular docking simulations have identified key interactions between the amino group and the active site of target proteins, suggesting that this compound could be a potent inhibitor of specific enzymatic pathways. The methylcyclobutyl ring is predicted to form hydrophobic interactions with the target, further stabilizing the binding complex. These findings have significant implications for the design of next-generation therapeutics.

In conclusion, 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid represents a promising candidate for drug development due to its unique molecular architecture and potential therapeutic applications. The combination of fluoren-9-yl, methoxycarbonyl, amino, and methylcyclobutyl functional groups enables this compound to interact with a wide range of biological targets. Ongoing research is focused on optimizing its pharmacological profile and expanding its applications in the treatment of complex diseases.